(Z)-methyl 2-((2-(4-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate

• IUPAC Name: methyl 2-[[(2Z)-2-[(4-fluorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]propanoate
• InChI: InChI=1S/C19H15FO5/c1-11(19(22)23-2)24-14-7-8-15-16(10-14)25-17(18(15)21)9-12-3-5-13(20)6-4-12/h3-11H,1-2H3/b17-9-
• InChI Key: YUSBAAYEVJTEMA-MFOYZWKCSA-N
• Canonical SMILES: CC(C(=O)OC)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC=C(C=C3)F)O2
• Isomeric SMILES: CC(C(=O)OC)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=C(C=C3)F)/O2
• Molecular Formula: C19H15FO5
• Molecular Weight: 342.3 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzofuran and benzene rings would likely contribute to the compound’s rigidity and planarity. The fluorine atom would be highly electronegative, potentially influencing the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups and overall structure. For instance, the presence of the fluorine atom could increase the compound’s stability and influence its polarity.

Scientific Research Applications

Anticancer Properties

• Research Findings :
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Anti-Inflammatory Effects

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Bioisosteric Replacement

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Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s a pharmaceutical, the mechanism of action would depend on the biological target of the drug. Without more information, it’s impossible to provide a detailed analysis.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s a pharmaceutical, future research could focus on improving its efficacy or reducing side effects. If it’s a material, research could focus on enhancing its physical properties.